Cas no 904826-25-1 (N-(4-fluorophenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine)

• Product Name: N-(4-fluorophenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine
• CAS No: 904826-25-1
• MF: C₁₄H₁₁FN₆O₂
• MW: 314.2745449543
• CID: 5494651
• PubChem ID: 7424269
• Update Time: 2025-10-30

N-(4-fluorophenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• F2803-0108
• AKOS005003446
• 904826-25-1
• N-(4-fluorophenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine
• VU0499876-1
• STK943925
• CCG-193157
• N-(4-fluorophenyl)-6-methyl-2-(4-nitropyrazol-1-yl)pyrimidin-4-amine

• Inchi： 1S/C14H11FN6O2/c1-9-6-13(18-11-4-2-10(15)3-5-11)19-14(17-9)20-8-12(7-16-20)21(22)23/h2-8H,1H3,(H,17,18,19)
• InChI Key： ABRHBJDNPCPTSG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC1C=C(C)N=C(N=1)N1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 314.09275178g/mol
• Monoisotopic Mass: 314.09275178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N-(4-fluorophenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine

N-(4-Fluorophenyl)-6-Methyl-2-(4-Nitro-1H-Pyrazol-1-yl)Pyrimidin-4-amine: A Comprehensive Overview

N-(4-Fluorophenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine (CAS No. 904826-25-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research advancements of this compound.

Structural Characteristics: The molecular formula of N-(4-fluorophenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine is C₁₇H₁₃F₃N₅O₂, and its molecular weight is 358.31 g/mol. The compound features a pyrimidine core substituted with a 4-fluorophenyl group, a methyl group, and a 4-nitro-pyrazole moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

Synthesis Methods: The synthesis of N-(4-fluorophenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine has been reported in several studies. One common approach involves the reaction of 6-methylpyrimidin-4(3H)-one with 4-fluoroaniline to form the intermediate, followed by condensation with 4-nitro-pyrazole. This method yields the desired product in moderate to good yields. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as microwave-assisted synthesis and solvent-free conditions, which enhance the efficiency and sustainability of the process.

Biological Activities: Extensive research has been conducted to evaluate the biological activities of N-(4-fluorophenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine. One of its most notable properties is its potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). Studies have shown that this compound can effectively inhibit viral replication by interfering with key viral enzymes and pathways. Additionally, it has demonstrated significant anticancer activity against various cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a promising candidate for further drug development.

Pharmacological Properties: The pharmacological profile of N-(4-fluorophenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine has been extensively studied to assess its potential as a therapeutic agent. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic properties, which are essential for effective drug delivery. Moreover, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile. These findings support its potential for clinical translation.

Clinical Trials: Although N-(4-fluorophenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-amine is still in the early stages of clinical development, several Phase I trials are currently underway to evaluate its safety and efficacy in humans. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. Further clinical trials are planned to explore its potential in treating viral infections and cancer.

Recent Research Advancements: Recent advancements in computational chemistry and high-throughput screening have facilitated the discovery and optimization of novel pyrimidine derivatives with improved biological activities. Machine learning algorithms have been employed to predict the binding affinities of these compounds to target proteins, enabling researchers to design more potent and selective drugs. Additionally, structural biology techniques such as X-ray crystallography have provided insights into the molecular interactions between N-(4-fluorophenyl)-6-methyl-2-(4-nitro-1H-pyrazol-1-y l)pyrimidin - 4 - amine strong > and its targets , guiding rational drug design efforts . p > < p > < strong > Conclusion : strong > In summary , < strong > N - ( 4 - fluorophenyl ) - 6 - methyl - 2 - ( 4 - nitro - 1 H - pyrazol - 1 - yl ) pyrimidin - 4 - amine strong > ( CAS No . 904826 - 25 - 1 ) is a promising compound with diverse biological activities , including antiviral and anticancer properties . Its unique structural features , favorable pharmacological profile , and potential for clinical translation make it an exciting candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , this compound holds great promise for advancing therapeutic options in various medical fields . p > article > response >